Cas no 750634-54-9 (2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde)

• Product Name: 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde
• CAS No: 750634-54-9
• MF: C₁₉H₁₃NO₄
• MW: 319.310825109482
• CID: 2851493
• Update Time: 2025-06-08

2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde

• Inchi： 1S/C19H13NO4/c21-13-16-12-17(20(22)23)8-11-19(16)24-18-9-6-15(7-10-18)14-4-2-1-3-5-14/h1-13H
• InChI Key： LKCSOPYJOGYBNE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)[N+](=O)[O-])C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 422
• XLogP3: 4.4
• Topological Polar Surface Area: 72.1

Additional information on 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde

Comprehensive Overview of 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde (CAS No. 750634-54-9)

2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde (CAS No. 750634-54-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique biphenyl and nitrobenzaldehyde moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a 5-nitrobenzaldehyde group linked to a [1,1'-biphenyl]-4-yloxy unit, offers a range of reactive sites for further chemical modifications.

The growing interest in 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde is partly driven by its potential applications in the development of advanced materials and pharmaceuticals. Researchers are particularly intrigued by its role in the synthesis of fluorescent dyes, organic semiconductors, and pharmaceutical intermediates. The compound's ability to act as a precursor for photoactive materials has made it a subject of study in the context of renewable energy technologies, such as organic photovoltaics and light-emitting diodes (LEDs).

In the pharmaceutical industry, 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde is explored for its potential in designing small-molecule inhibitors and drug candidates. Its nitro and aldehyde functional groups provide reactive handles for coupling reactions, enabling the construction of diverse molecular scaffolds. This adaptability aligns with current trends in drug discovery, where modular synthesis and high-throughput screening are prioritized.

From a synthetic chemistry perspective, the compound's stability and reactivity make it a valuable building block for cross-coupling reactions and catalyzed transformations. Its biphenyl backbone is particularly noteworthy, as it is a common motif in ligand design for catalytic systems. Recent studies have highlighted its utility in palladium-catalyzed reactions, which are central to modern organic synthesis.

Environmental and sustainability considerations are also shaping the discourse around 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde. As industries seek greener alternatives, researchers are investigating its compatibility with biodegradable solvents and eco-friendly reaction conditions. This aligns with broader efforts to reduce the environmental footprint of chemical manufacturing processes.

In summary, 2-([1,1'-Biphenyl]-4-yloxy)-5-nitrobenzaldehyde (CAS No. 750634-54-9) represents a multifaceted compound with wide-ranging applications. Its relevance to cutting-edge research in materials science, pharmaceutical development, and sustainable chemistry ensures its continued prominence in scientific literature. As innovation progresses, this compound is likely to play an increasingly pivotal role in addressing contemporary challenges across multiple disciplines.